Cas no 2171256-89-4 (2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171256-89-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6312325
• PubChem ID: 165876919
• Update Time: 2025-10-21

2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• EN300-1482151
• 2171256-89-4
• 2-chloro-6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-15(2)24(25(31)29-22-13-7-12-21(28)23(22)26(32)33)30-27(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,15,20,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： KMFDFSIVUPESAI-XMMPIXPASA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Research Brief on 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS: 2171256-89-4)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS: 2171256-89-4). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and enzyme inhibitors. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the chloro-substituted benzoic acid moiety makes it a versatile intermediate in organic synthesis and medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activity of this compound. Researchers employed solid-phase peptide synthesis (SPPS) techniques to incorporate 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid into peptide sequences, demonstrating its efficacy in enhancing peptide stability and bioavailability. The study also revealed that the compound's chloro-substituted aromatic ring contributes to its binding affinity with target enzymes, making it a promising candidate for the development of protease inhibitors.

Further investigations into the pharmacokinetic properties of this compound were conducted by a team at the University of Cambridge (2024). Their findings indicated that the Fmoc-protected amino acid derivative exhibits favorable metabolic stability and low cytotoxicity in vitro. These properties are critical for its potential use in therapeutic applications, particularly in diseases where enzyme modulation is required. The study also highlighted the compound's compatibility with green chemistry principles, as it can be synthesized using environmentally benign solvents and catalysts.

In addition to its synthetic utility, 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid has been investigated for its role in targeted drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into nanoparticle-based carriers designed to deliver anticancer agents selectively to tumor tissues. The compound's ability to form stable conjugates with therapeutic payloads while maintaining controlled release kinetics underscores its potential in precision medicine.

Despite these promising developments, challenges remain in optimizing the compound's scalability and cost-effectiveness for industrial production. Current research efforts are focused on streamlining synthetic protocols and exploring novel applications in immunology and neurodegenerative disease models. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-chloro-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS: 2171256-89-4) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug delivery, highlight its importance in advancing therapeutic innovation. Future studies will likely uncover additional roles for this compound, further solidifying its position in the toolkit of medicinal chemists and researchers.